Cas no 921213-00-5 (2-Pentenoic acid, 4-(diethoxyphosphinyl)-, methyl ester, (2E)-)

2-Pentenoic acid, 4-(diethoxyphosphinyl)-, methyl ester, (2E)- structure
921213-00-5 structure
Product Name:2-Pentenoic acid, 4-(diethoxyphosphinyl)-, methyl ester, (2E)-
CAS No:921213-00-5
MF:C10H19O5P
MW:250.228624582291
CID:745154
PubChem ID:71422341
Update Time:2025-04-19

2-Pentenoic acid, 4-(diethoxyphosphinyl)-, methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentenoic acid, 4-(diethoxyphosphinyl)-, methyl ester, (2E)-
    • methyl 4-diethoxyphosphorylpent-2-enoate
    • 921213-00-5
    • Methyl 4-(diethoxyphosphoryl)pent-2-enoate
    • DTXSID60841370
    • Inchi: 1S/C10H19O5P/c1-5-14-16(12,15-6-2)9(3)7-8-10(11)13-4/h7-9H,5-6H2,1-4H3
    • InChI Key: JSRWVOIZSXHBMN-UHFFFAOYSA-N
    • SMILES: P(C(C=CC(=O)OC)C)(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 250.09701070g/mol
  • Monoisotopic Mass: 250.09701070g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 0.8
  • Topological Polar Surface Area: 61.8Ų
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